Cas no 2228194-54-3 (2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol)

2-(3,5-Dichloropyridin-4-yl)-2-methylpropan-1-ol is a chlorinated pyridine derivative with a branched alcohol functional group. This compound exhibits structural versatility, making it a valuable intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. The presence of dichloropyridine enhances its reactivity in nucleophilic substitution reactions, while the tertiary alcohol moiety contributes to its stability and potential for further functionalization. Its molecular framework is conducive to modifications, enabling applications in bioactive molecule design. The compound's well-defined stereochemistry and purity ensure consistent performance in synthetic pathways, supporting its use in precision chemical manufacturing.

2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol structure

2228194-54-3 structure

Product Name:2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol

CAS No:2228194-54-3

MF:C₉H₁₁Cl₂NO

MW:220.095740556717

CID:6019327

PubChem ID:165882567

Update Time:2025-06-10

2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol
- EN300-1980798
- 2228194-54-3
- Inchi： 1S/C9H11Cl2NO/c1-9(2,5-13)8-6(10)3-12-4-7(8)11/h3-4,13H,5H2,1-2H3
- InChI Key： QYKHAIVEBGLYSG-UHFFFAOYSA-N
- SMILES： ClC1C=NC=C(C=1C(C)(C)CO)Cl

Computed Properties

Exact Mass: 219.0217694g/mol
Monoisotopic Mass: 219.0217694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 33.1Å²

2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1980798-0.05g	2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol	2228194-54-3	0.05g	$1091.0	2023-09-16
Enamine	EN300-1980798-0.1g	2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol	2228194-54-3	0.1g	$1144.0	2023-09-16
Enamine	EN300-1980798-0.25g	2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol	2228194-54-3	0.25g	$1196.0	2023-09-16
Enamine	EN300-1980798-0.5g	2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol	2228194-54-3	0.5g	$1247.0	2023-09-16
Enamine	EN300-1980798-1.0g	2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol	2228194-54-3	1g	$1299.0	2023-05-26
Enamine	EN300-1980798-2.5g	2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol	2228194-54-3	2.5g	$2548.0	2023-09-16
Enamine	EN300-1980798-5.0g	2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol	2228194-54-3	5g	$3770.0	2023-05-26
Enamine	EN300-1980798-10.0g	2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol	2228194-54-3	10g	$5590.0	2023-05-26
Enamine	EN300-1980798-1g	2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol	2228194-54-3	1g	$1299.0	2023-09-16
Enamine	EN300-1980798-5g	2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol	2228194-54-3	5g	$3770.0	2023-09-16

2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol Related Literature

1. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324

Additional information on 2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol

Recent Advances in the Study of 2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol (CAS: 2228194-54-3)

The compound 2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol (CAS: 2228194-54-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol, which contribute to its ability to interact with specific biological targets. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action. Preliminary results suggest that this compound exhibits promising activity against certain enzyme systems, making it a candidate for further investigation in the context of targeted therapies.

In a study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated a series of derivatives of 2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol to optimize its pharmacological properties. The study reported improved bioavailability and reduced toxicity profiles for select derivatives, paving the way for potential preclinical trials. These findings underscore the compound's versatility and its potential as a scaffold for the development of novel therapeutics.

Another area of interest is the compound's role in modulating inflammatory pathways. A recent in vitro study demonstrated that 2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol effectively inhibits key pro-inflammatory cytokines, suggesting its potential application in treating inflammatory diseases. Further in vivo studies are warranted to validate these findings and explore the compound's efficacy in animal models.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol. Researchers are actively exploring innovative synthetic routes and delivery systems to overcome these hurdles. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, the compound 2-(3,5-dichloropyridin-4-yl)-2-methylpropan-1-ol (CAS: 2228194-54-3) represents a promising avenue for drug discovery and development. Continued research into its biological activity, optimization of its derivatives, and exploration of its therapeutic potential will be critical in unlocking its full potential. This briefing serves as a timely update for researchers and professionals in the chemical biology and pharmaceutical fields, providing valuable insights into the latest advancements related to this compound.